Cas no 797032-15-6 (Dibenzothiophene, 2,8-bis(3-octyl-2-thienyl)-)

• Product Name: Dibenzothiophene, 2,8-bis(3-octyl-2-thienyl)-
• CAS No: 797032-15-6
• MF: C₃₆H₄₄S₃
• MW: 572.929566383362
• CID: 4190750
• PubChem ID: 86010406
• Update Time: 2025-04-24

Dibenzothiophene, 2,8-bis(3-octyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene, 2,8-bis(3-octyl-2-thienyl)-
• DTXSID601268546
• 797032-15-6
• 2,8-Bis(3-octyl-2-thienyl)dibenzothiophene

• Inchi： 1S/C36H44S3/c1-3-5-7-9-11-13-15-27-21-23-37-35(27)29-17-19-33-31(25-29)32-26-30(18-20-34(32)39-33)36-28(22-24-38-36)16-14-12-10-8-6-4-2/h17-26H,3-16H2,1-2H3
• InChI Key： ULZIHEYMRZIUKJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2C2C=C(C=CC1=2)C1=C(C=CS1)CCCCCCCC)C1=C(C=CS1)CCCCCCCC

Computed Properties

• Exact Mass: 572.26051492Da
• Monoisotopic Mass: 572.26051492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 16
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.1
• Topological Polar Surface Area: 84.7Ų